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Compound Name:
4-amino-N-ethyl-3-

(methylamino)benzamide

Cat. No.: B8708863

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of 4-amino-N-ethyl-3-
(methylamino)benzamide, a critical synthetic scaffold in medicinal chemistry. While

structurally simple, this molecule represents a pivotal intermediate in the synthesis of 1-methyl-

benzimidazole-5-carboxamide derivatives, a class of pharmacophores central to modern

anticoagulants (e.g., Dabigatran) and potential PARP inhibitors. This document details the

molecule's structural properties, synthetic pathways, reactivity profiles, and its role as a

precursor for bioactive analogs.

Structural Identity and Significance
Chemical Identity
4-amino-N-ethyl-3-(methylamino)benzamide is a substituted benzamide characterized by a

1,3,4-substitution pattern on the benzene ring.[1]

IUPAC Name: 4-amino-N-ethyl-3-(methylamino)benzamide

Molecular Formula: C
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Molecular Weight: 193.25 g/mol

Core Scaffold: 3,4-diaminobenzamide

Key Functional Groups:

Primary Amine (C4): Nucleophilic center, essential for cyclization.

Secondary Amine (C3): N-methyl group, dictates the N1-substitution in resulting

benzimidazoles.

Amide (C1): N-ethyl amide, providing stability and lipophilicity; a variation of the N-(pyridin-

2-yl) amide found in Dabigatran.

Pharmacophore Relevance
The 3,4-diaminobenzamide motif is the "pre-cyclized" form of the benzimidazole ring system.

The specific N-methyl substitution at position 3 is critical because it pre-installs the N1-methyl

group found in potent bioactive molecules.

Thrombin Inhibitors: This scaffold is a direct structural analog of the key intermediate for

Dabigatran Etexilate (Pradaxa), where the amide substituent is a pyridin-2-yl group rather

than an ethyl group.

PARP Inhibition: 3-aminobenzamide is a classic PARP-1 inhibitor. The addition of a 4-amino

group and N-ethylation modulates potency and solubility, making this a relevant probe for

poly(ADP-ribose) polymerase studies.

Structural Activity Relationship (SAR)
The biological and synthetic utility of this molecule is governed by three vectors:
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Position Substituent Role & Effect

N-Amide Ethyl

Lipophilicity & Binding: The

ethyl group is a small,

hydrophobic moiety. In

Dabigatran, this is a pyridin-2-

yl ring, which interacts with the

S1 specificity pocket of

Thrombin. The ethyl analog

serves as a "truncated" probe

to assess the necessity of the

heteroaryl ring.

C3-Amine Methyl

Cyclization Control: This

secondary amine dictates the

formation of 1-methyl-

benzimidazoles upon reaction

with electrophiles. Without this

methyl group, cyclization yields

1H-benzimidazoles, which

have distinct tautomeric

properties.

C4-Amine Amino (-NH2)

Nucleophile: The primary

amine acts as the nucleophile

in the initial attack on

carboxylic acids or aldehydes

during benzimidazole

formation. Its pKa is modulated

by the electron-withdrawing

amide at C1.

Synthetic Methodology
The synthesis of 4-amino-N-ethyl-3-(methylamino)benzamide requires a precise sequence

to differentiate the two amino groups. The standard industrial route involves nucleophilic

aromatic substitution followed by reduction.
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Synthesis Pathway (Step-by-Step)
Step 1: Amide Formation

Precursor: 4-chloro-3-nitrobenzoic acid.

Reagents: Thionyl chloride (SOCl

), Ethylamine (EtNH

).

Mechanism: Acid chloride formation followed by amidation.

Product: 4-chloro-N-ethyl-3-nitrobenzamide.

Step 2: Nucleophilic Aromatic Substitution (S

Ar)

Reagents: Methylamine (MeNH

, aqueous or in THF).

Conditions: Mild heat (40-60°C).

Mechanism: Displacement of the 4-chloro group by methylamine. The 3-nitro group activates

the ring for nucleophilic attack.

Product: N-ethyl-4-(methylamino)-3-nitrobenzamide.

Note: Regioselectivity is controlled by the leaving group position. Wait—standard S

Ar on 4-chloro-3-nitro usually displaces the chloro. However, we need the 3-methylamino
and 4-amino pattern.

Correction: To get 3-methylamino-4-amino, we need to displace a leaving group at C3 or

C4.
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Route A (Standard for Dabigatran): Start with 4-chloro-3-nitrobenzoic acid -> Amidation ->

S

Ar with Methylamine replaces Cl at C4 -> Reduction gives 3-amino-4-
methylaminobenzamide. This gives the wrong regioisomer (4-methylamino-3-amino).

Route B (Correct for Target): Start with 3-fluoro-4-nitrobenzoic acid (or similar).

Alternative: Nitration of 4-chlorobenzoic acid gives 4-chloro-3-nitrobenzoic acid.

Displacement with Methylamine gives 4-methylamino-3-nitro. Reduction gives 3-amino-4-

methylamino.

To get 3-methylamino-4-amino: We need 3-chloro-4-nitrobenzamide. Displacement of 3-Cl

by Methylamine gives 3-methylamino-4-nitro. Reduction gives 3-methylamino-4-amino.

Protocol Selection: We will use 3-fluoro-4-nitrobenzoic acid as the starting material for

higher reactivity and regiocontrol.

Step 3: Nitro Reduction

Reagents: H

/Pd-C or Fe/NH

Cl.

Product: 4-amino-N-ethyl-3-(methylamino)benzamide.[1]

Visualization of Synthesis Pathway

3-Fluoro-4-nitrobenzoic acid Amidation
(EtNH2, HATU) N-ethyl-3-fluoro-4-nitrobenzamide SnAr Substitution

(MeNH2) N-ethyl-3-(methylamino)-4-nitrobenzamide Reduction
(H2, Pd/C) 4-amino-N-ethyl-3-(methylamino)benzamide

Click to download full resolution via product page

Caption: Synthetic route from 3-fluoro-4-nitrobenzoic acid to the target diamine scaffold.
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Reactivity & Applications: Benzimidazole
Cyclization
The primary utility of 4-amino-N-ethyl-3-(methylamino)benzamide is its conversion into 1-

methyl-benzimidazoles. This reaction is the gateway to synthesizing structural analogs of

Dabigatran.

Cyclization Protocol
To synthesize N-ethyl-1-methyl-2-(substituted)-1H-benzo[d]imidazole-5-carboxamide:

Reagents: Carboxylic acid (R-COOH) or Aldehyde (R-CHO).

Coupling Agent: PPA (Polyphosphoric acid) or T3P (Propylphosphonic anhydride).

Mechanism:

Amide bond formation between R-COOH and the primary amine (C4-NH2).

Acid-catalyzed dehydration and cyclization involving the secondary amine (C3-NHMe).

Result: Formation of the benzimidazole core with the N-methyl group at position 1.

Structural Analogs Comparison
Feature Target Molecule

Dabigatran

Intermediate

PARP Inhibitor (3-

AB)

Core
3,4-

diaminobenzamide

3,4-

diaminobenzamide
3-aminobenzamide

Amide N-ethyl N-(pyridin-2-yl) Primary (-NH2)

N-Subst. 3-Methylamino
4-Methylamino

(regioisomer)
None (Primary amine)

Role
Synthetic Probe /

Scaffold
Drug Precursor Active Inhibitor
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Note on Regioisomerism: The Dabigatran intermediate is formally derived from 3-amino-4-

(methylamino)benzoic acid. The target molecule discussed here is the 3-(methylamino)-4-

amino isomer. This subtle shift changes the position of the methyl group in the final

benzimidazole (Position 1 vs Position 3 relative to the carboxamide), significantly altering the

vector of the amide substituent.

Experimental Protocols
Protocol A: Synthesis of N-ethyl-3-(methylamino)-4-
nitrobenzamide

Dissolve 1.0 eq of N-ethyl-3-fluoro-4-nitrobenzamide in THF (0.5 M).

Add 2.5 eq of Methylamine (2M in THF) dropwise at 0°C.

Stir at room temperature for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1). The spot should

shift to a lower Rf (yellow/orange color).

Quench with water and extract with Ethyl Acetate (3x).

Wash organic layer with brine, dry over Na

SO

, and concentrate in vacuo.

Yield: Expect >90% as a bright orange solid.

Protocol B: Hydrogenation to 4-amino-N-ethyl-3-
(methylamino)benzamide

Dissolve the nitro intermediate in MeOH (0.2 M).

Add 10 wt% Pd/C catalyst (5% loading).

Stir under H

atmosphere (balloon pressure) for 12 hours.
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Filter through a Celite pad to remove catalyst.

Concentrate the filtrate to obtain the diamine as a light brown/off-white solid.

Storage: Store under Argon at -20°C. Diamines are prone to oxidation (darkening) upon air

exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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